4-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-(2-furylmethyl)benzamide

• IUPAC Name: 4-[(3,4-dimethoxyphenyl)sulfonyl-methylamino]-N-(furan-2-ylmethyl)benzamide
• InChI: InChI=1S/C21H22N2O6S/c1-23(30(25,26)18-10-11-19(27-2)20(13-18)28-3)16-8-6-15(7-9-16)21(24)22-14-17-5-4-12-29-17/h4-13H,14H2,1-3H3,(H,22,24)
• InChI Key: VTETVNAEOXLCGQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=C(C=C1)C(=O)NCC2=CC=CO2)S(=O)(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C21H22N2O6S
• Molecular Weight: 430.5 g/mol

Description

4-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-(2-furylmethyl)benzamide, also known as FSBA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a sulfonamide-based compound that has been used in various biochemical and physiological studies to investigate protein interactions and enzymatic activities.

Mechanism of Action

4-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-(2-furylmethyl)benzamide functions as a covalent modifier of proteins, reacting with the nucleophilic residues within the protein structure. The sulfonyl group of this compound reacts with the amine group of lysine residues, forming a covalent bond. This modification can be used to study the activity of enzymes and the interactions between proteins and other molecules.
Biochemical and Physiological Effects:
This compound has been shown to have a minimal effect on the biochemical and physiological properties of proteins. It does not significantly alter the structure or function of the protein, making it a useful tool for studying protein interactions and enzymatic activities. However, it is important to note that this compound can only be used on proteins that have accessible lysine residues, which limits its applicability.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-(2-furylmethyl)benzamide in lab experiments is its specificity for lysine residues. This allows for precise labeling of proteins and monitoring of their activity. Additionally, this compound is relatively easy to synthesize and can be used in a variety of experimental settings. However, the limitations of this compound include its limited applicability to proteins with accessible lysine residues and the potential for non-specific labeling of proteins.

Future Directions

There are several future directions for the use of 4-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-(2-furylmethyl)benzamide in scientific research. One potential application is in the study of protein-protein interactions in complex systems, such as in the context of cellular signaling pathways. Additionally, this compound could be used to investigate the activity of enzymes in living cells, allowing for a more comprehensive understanding of their function. Finally, the development of new derivatives of this compound could expand its applicability and specificity for different types of proteins and biological systems.

Scientific Research Applications

4-[[(3,4-dimethoxyphenyl)sulfonyl](methyl)amino]-N-(2-furylmethyl)benzamide has been widely used in scientific research as a probe to investigate protein interactions and enzymatic activities. It is particularly useful in studying the activity of enzymes that utilize nucleoside triphosphates, such as ATPases and GTPases. This compound can be used to label these enzymes and monitor their activity in real-time. Additionally, this compound has been used to study the interactions between proteins and nucleic acids, such as DNA and RNA.